N-(2,6-dichlorophenyl)-2-(3-methylphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-(3-methylphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H16Cl2N2O/c1-14-6-4-7-15(12-14)21-13-17(16-8-2-3-11-20(16)26-21)23(28)27-22-18(24)9-5-10-19(22)25/h2-13H,1H3,(H,27,28)
• InChI Key: YKRGHZGZUOUHPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C23H16Cl2N2O
• Molecular Weight: 407.3 g/mol

Description

N-(2,6-dichlorophenyl)-2-(3-methylphenyl)-4-quinolinecarboxamide is a complex organic compound characterized by its unique structure, which includes a quinoline core substituted with dichlorophenyl and methylphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-dichlorophenyl)-2-(3-methylphenyl)-4-quinolinecarboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid.

Substitution Reactions:

Amidation: The final step involves the formation of the carboxamide group through the reaction of the substituted quinoline with an amine derivative under suitable conditions, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques like recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2,6-dichlorophenyl)-2-(3-methylphenyl)-4-quinolinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting the carboxamide group to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings, allowing for further functionalization of the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) or nitration using nitric acid and sulfuric acid.

Major Products

Oxidation: Quinoline N-oxides.

Reduction: Amino derivatives of the quinoline core.

Substitution: Halogenated or nitrated